Cas no 2171760-26-0 (4-(3-aminothian-3-yl)oxan-4-ol)
4-(3-aminothian-3-yl)oxan-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-aminothian-3-yl)oxan-4-ol
- EN300-1646577
- 2171760-26-0
-
- Inchi: 1S/C10H19NO2S/c11-9(2-1-7-14-8-9)10(12)3-5-13-6-4-10/h12H,1-8,11H2
- InChI Key: BJNKKQOVHXMZGD-UHFFFAOYSA-N
- SMILES: S1CCCC(C1)(C1(CCOCC1)O)N
Computed Properties
- Exact Mass: 217.11365002g/mol
- Monoisotopic Mass: 217.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 80.8Ų
4-(3-aminothian-3-yl)oxan-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1646577-0.05g |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1646577-0.1g |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1646577-0.25g |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1646577-0.5g |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1646577-1.0g |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1646577-2.5g |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1646577-5.0g |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1646577-10.0g |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1646577-50mg |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 50mg |
$1261.0 | 2023-09-21 | ||
| Enamine | EN300-1646577-100mg |
4-(3-aminothian-3-yl)oxan-4-ol |
2171760-26-0 | 100mg |
$1320.0 | 2023-09-21 |
4-(3-aminothian-3-yl)oxan-4-ol Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-(3-aminothian-3-yl)oxan-4-ol
Comprehensive Overview of 4-(3-Aminothian-3-yl)oxan-4-ol (CAS No. 2171760-26-0): Properties, Applications, and Research Insights
4-(3-Aminothian-3-yl)oxan-4-ol (CAS No. 2171760-26-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a thiane ring with an oxane scaffold, linked via an amine functional group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a chiral building block for synthesizing bioactive molecules, given its stereochemical complexity.
In recent years, the demand for heterocyclic compounds like 4-(3-aminothian-3-yl)oxan-4-ol has surged, driven by advancements in targeted drug delivery and enzyme inhibition studies. Its CAS number 2171760-26-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. The compound’s hydrogen-bonding capacity and polar solubility also make it a candidate for biomaterial engineering, aligning with trends in sustainable chemistry.
From a synthetic perspective, 4-(3-aminothian-3-yl)oxan-4-ol offers opportunities for green chemistry applications. Its modular structure allows for atom-efficient reactions, reducing waste in multi-step syntheses—a priority for industries focusing on ESG (Environmental, Social, and Governance) compliance. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity, a topic often queried in academic forums.
The compound’s pharmacophore potential is another hot topic. Computational studies suggest its 3D conformation could interact with G-protein-coupled receptors (GPCRs), a key target in neurological drug development. This aligns with rising Google searches for "GPCR modulators" and "CNS-active scaffolds." However, further in vitro validation is needed to confirm these hypotheses.
In material science, CAS 2171760-26-0 is explored for polymeric coatings due to its thermal stability and cross-linking properties. Startups in the nanotechnology sector are investigating its use in self-healing materials, a trending niche in patent filings. Its logP value and solubility profile are also critical data points for formulators, often discussed in Q&A platforms like ResearchGate.
Regulatory-wise, 4-(3-aminothian-3-yl)oxan-4-ol is not classified as hazardous, but proper risk assessment protocols are recommended. Safety data sheets (SDS) emphasize glove-handling and ventilation, addressing common lab safety queries. The compound’s storage conditions (typically 2–8°C under inert gas) are another frequently searched detail.
Future research directions include optimizing its scalable synthesis—a challenge noted in recent peer-reviewed journals. Innovations in catalytic asymmetric synthesis could enhance its accessibility for high-throughput screening campaigns. As the scientific community prioritizes AI-driven drug discovery, compounds like 2171760-26-0 may play pivotal roles in virtual screening libraries.
In summary, 4-(3-aminothian-3-yl)oxan-4-ol (CAS No. 2171760-26-0) bridges multiple disciplines, from pharmaceuticals to advanced materials. Its structure-activity relationships and synthetic adaptability position it as a compound to watch in both academic and industrial settings, resonating with today’s focus on innovation and sustainability.
2171760-26-0 (4-(3-aminothian-3-yl)oxan-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)